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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

1. Introduction 6-Methyl-1-heptanol (CAS 1653-40-3) is a branched-chain fatty alcohol widely utilized in
industrial and commercial sectors due to its unique chemical properties. Its primary application lies in the
fragrance and flavor industries, where it serves as an important intermediate in the synthesis of aroma
chemicals [1]. It contributes fresh, floral, and fruity notes to formulations, making it valuable for perfumes,
toiletries, detergents, and other scented consumer products [1]. Furthermore, it is used in the production of

specialty esters that act as flavoring agents and solvents [1] [2].

2. Chemical and Physical Properties The following table summarizes the key properties of 6-Methyl-1-

heptanol, which are critical for formulation work [2] [3]:

Property Value |/ Description

CAS Number 1653-40-3

Molecular Formula CsH1s0

Molecular Weight 130.23 g/mol

Appearance Colorless, transparent liquid [1]
Boiling Point 187°C
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Property Value |/ Description

Density 0.8175 g/mL

Refractive Index 1.4255

Solubility Slightly soluble in acetonitrile and methanol; soluble in chloroform [2]
Storage Recommended to be stored in a refrigerator [2]

3. Applications in Flavor and Fragrance

e Fragrance Compositions: The compound is valued for its ability to add depth and complexity to
fragrance profiles. Its woody, heavy, and oily scent notes enhance the overall aroma, contributing to
long-lasting, well-rounded sensory profiles in perfumes, colognes, and personal care products [1] [4].

¢ Flavor Formulations: It is used as a flavor ingredient to impart a spicy and aromatic taste in
various food and beverage products. Its natural occurrence in fruits and other food sources makes it
suitable for creating fresh and authentic flavor profiles [4] [2].

Experimental Protocols

Protocol 1: Analytical Qualification of 6-Methyl-1-heptanol This protocol ensures the compound meets

purity specifications for use in flavor and fragrance applications.

¢ Objective: To verify the identity and purity of a 6-Methyl-1-heptanol sample.
e Materials: Sample of 6-Methyl-1-heptanol, Gas Chromatograph (GC) system, NMR spectrometer,
reference standards.
e Method:
o Purity Analysis (GC):
= |nject 1 L of the neat sample into a GC system equipped with a flame ionization detector
(FID).
= Use a non-polar to mid-polar capillary column (e.g., DB-5).
= Employ a temperature gradient program (e.g., 50°C to 250°C at 10°C/min).
= The purity should be a minimum of 98.0% (GC area percentage) [1].
o Identity Confirmation (NMR):
= Dissolve 20-30 mg of the sample in 0.6 mL of a deuterated solvent (e.g., CDCI3).
= Acquire *H NMR spectrum. The spectrum should be consistent with the known structure
of 6-Methyl-1-heptanol [1].
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Protocol 2: Formulation Workflow for a Fragrance Compound The following diagram outlines the

logical workflow for incorporating 6-Methyl-1-heptanol into a fragrance compound.
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Protocol 3: Formulation Guidelines and Stability Assessment

¢ Objective: To create a stable fragrance compound using 6-Methyl-1-heptanol and assess its

compatibility.

e Materials: 6-Methyl-1-heptanol, fragrance oils, ethanol, propylene glycol, glass beakers, stirrer,

stability chambers.
¢ Method:
o Formulation:

= In a clean glass beaker, combine the base of the fragrance (e.g., ethanol).
= Add 0.5% to 2.0% (w/w) of 6-Methyl-1-heptanol as a modifying agent.
= Blend with other fragrance ingredients as per the designed formula. Stir continuously until

a homogeneous solution is achieved.
o Stability Testing:

= Package the final formulation in its intended container.
= Store samples in stability chambers at different conditions (e.g., 4°C, 25°C/60% RH,

40°C/75% RH).

= Evaluate the samples at set intervals (e.g., 1, 3, 6 months) for changes in color, clarity,

and odor profile.

Experimental Workflow for Application Testing

The diagram below illustrates a generalized experimental workflow for testing the application of 6-Methyl-

1-heptanol in a product, such as a functional beverage or a lotion.
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e Hazard Statements: May cause skin irritation (H315), serious eye irritation (H319), or respiratory
irritation (H335) [2].

e Precautionary Measures: Use in a well-ventilated area. Wear protective gloves and eye protection.
If in contact with skin, wash thoroughly with soap and water [2].

Conclusion

6-Methyl-1-heptanol is a versatile specialty alcohol that bridges functional performance with sensory
appeal, primarily contributing fresh, floral, and fruity notes in flavor and fragrance formulations [1]. Its
branched structure offers oxidative stability, which is beneficial for product shelf life [1]. Researchers are

advised to conduct thorough internal stability and compatibility tests for specific applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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